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Compound of Interest

Compound Name: Diclofenac calcium

CAS No.: 88170-10-9

Cat. No.: B12721988

Get Quote

Introduction

Diclofenac is a potent non-steroidal anti-inflammatory drug (NSAID) widely prescribed for its

analgesic, anti-inflammatory, and antipyretic properties. Its mechanism of action involves the

inhibition of prostaglandin synthesis via the cyclooxygenase (COX) enzymes.[1] While

commonly formulated as a sodium or potassium salt, the calcium salt of diclofenac offers an

alternative with distinct physicochemical characteristics that are critical for formulation

development, stability, and bioavailability. This technical guide provides an in-depth overview of

the core physicochemical properties of diclofenac calcium, intended for researchers,

scientists, and professionals in drug development. The guide details essential analytical

techniques, presents quantitative data, and outlines the experimental protocols required for a

comprehensive characterization.

General Properties
Diclofenac calcium is the calcium salt of diclofenac, where two diclofenac anions form a

complex with a single calcium cation (Ca²⁺). Its fundamental properties are summarized below.
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Property Value Source

IUPAC Name
calcium bis(2-[2-(2,6-

dichloroanilino)phenyl]acetate)
--INVALID-LINK--

CAS Number 88170-10-9 --INVALID-LINK--

Molecular Formula C₂₈H₂₀CaCl₄N₂O₄ --INVALID-LINK--

Molecular Weight 630.4 g/mol --INVALID-LINK--

Solubility Profile
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

dissolution rate and subsequent bioavailability. While specific quantitative solubility data for

diclofenac calcium is not widely reported, the parent molecule, diclofenac acid, is known to be

poorly soluble in water.[2] The solubility of its various salts is highly dependent on the counter-

ion and the solvent system. For comparative purposes, the solubility of diclofenac acid and the

more common diclofenac sodium salt are presented. The calcium salt is generally expected to

have lower aqueous solubility than the sodium salt.

Compound Solvent
Solubility (at 25 °C unless
noted)

Diclofenac Acid Water 0.00401 mg/mL[3]

Diclofenac Sodium Water (deionized, pH 5.2) >9 mg/mL[1]

Phosphate Buffer (pH 7.2) ~9 mg/mL[4]

Methanol >24 mg/mL[1]

Ethanol Soluble (~35 mg/mL)[4]

Acetone 6 mg/mL[1]

DMSO ~40 mg/mL[4]

Propylene Glycol (at 32°C) ~40% w/w[5]

PEG 400 (at 32°C) ~40% w/w[5]
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Experimental Protocol: Solubility Determination (Shake-
Flask Method)

Preparation: Add an excess amount of diclofenac calcium powder to a series of vials, each

containing a known volume of the desired solvent (e.g., purified water, phosphate buffer pH

7.4, methanol).

Equilibration: Seal the vials and place them in a shaker bath maintained at a constant

temperature (e.g., 25 °C or 37 °C) for a predetermined period (typically 24-48 hours) to

ensure equilibrium is reached.

Sampling & Filtration: After equilibration, allow the suspensions to settle. Carefully withdraw

an aliquot from the supernatant and immediately filter it through a 0.45 µm syringe filter to

remove undissolved solids.

Quantification: Dilute the filtered solution with a suitable solvent and quantify the

concentration of diclofenac using a validated analytical method, such as UV-Vis

spectrophotometry or High-Performance Liquid Chromatography (HPLC).

Dissociation Constant (pKa)
The pKa of the parent diclofenac acid, which is attributed to its carboxylic acid group, is a

crucial parameter that governs its ionization state, solubility, and absorption at different

physiological pH values.

Parameter Value

pKa of Diclofenac 3.99 - 4.15

Experimental Protocol: pKa Determination by
Potentiometric Titration

Sample Preparation: Accurately weigh and dissolve a sample of diclofenac acid or a salt in a

suitable co-solvent mixture (e.g., methanol/water) to ensure complete dissolution.
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Titration Setup: Use a calibrated pH meter and an automated titrator. Place the sample

solution in a jacketed beaker to maintain a constant temperature (e.g., 25 °C).

Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M

NaOH), adding the titrant in small, precise increments.

Data Analysis: Record the pH after each addition of titrant. Plot the pH versus the volume of

titrant added. The pKa is determined from the pH at the half-equivalence point on the

resulting titration curve.

Thermal Analysis
Thermal analysis techniques, including Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA), are essential for characterizing the melting behavior,

polymorphism, and thermal stability of diclofenac calcium. Studies have shown that

diclofenac calcium is a hygroscopic compound that undergoes dehydration, a phase

transition, and subsequent thermal decomposition upon heating.[6][7]

Compound Technique
Key Thermal Events
(Observed under N₂
atmosphere)

Diclofenac Calcium TG/DSC

Dehydration, followed by an

endothermic/exothermic phase

transition and thermal

decomposition.[6][7]

Diclofenac Acid DSC

Endothermic peak (melting):

~178-182 °C (may vary with

atmosphere)[8][9]

Diclofenac Sodium DSC

Endothermic peak (melting):

~283-291 °C, often followed

immediately by decomposition.

[1][10]

Experimental Protocol: DSC and TGA
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Sample Preparation: Accurately weigh 2-5 mg of the diclofenac calcium sample into an

appropriate pan (e.g., aluminum for DSC, alumina for TGA).

Instrument Setup (DSC): Place the sample pan and an empty reference pan into the DSC

cell. Heat the sample under a dynamic nitrogen atmosphere (e.g., 50 mL/min flow rate) at a

constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 30 °C to 400

°C).

Instrument Setup (TGA): Place the sample pan in the TGA furnace. Heat the sample under a

dynamic nitrogen atmosphere at a constant heating rate (e.g., 10 °C/min) and monitor the

percentage of weight loss as a function of temperature.

Data Analysis: Analyze the resulting DSC thermogram for endothermic or exothermic events

(e.g., melting, crystallization, decomposition) and the TGA curve for mass loss events (e.g.,

dehydration, decomposition).
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Workflow for Thermal Analysis of Diclofenac Calcium
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Workflow for Thermal Analysis of Diclofenac Calcium

Spectroscopic Characterization
Spectroscopic methods provide invaluable information on the chemical structure and purity of

diclofenac calcium. The primary spectral features are dictated by the diclofenac anion.
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Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is primarily used for the quantitative analysis of diclofenac in solution. The

diclofenac molecule exhibits a characteristic absorption maximum (λₘₐₓ) in the UV range.

Solvent/Medium λₘₐₓ

Methanol ~283-285 nm[1]

Phosphate Buffer (pH 7.2) ~276 nm[1]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the key functional groups within the diclofenac molecule,

confirming its chemical identity.

Wavenumber (cm⁻¹) Vibrational Assignment

~3387 N-H Stretch (secondary amine)[11]

~1576 C=O Asymmetric Stretch (carboxylate anion)[11]

~1556 Phenyl Ring Stretch

~1399 C=O Symmetric Stretch (carboxylate anion)

~745 C-Cl Stretch[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used for the definitive structural elucidation of the diclofenac

molecule, providing detailed information about the chemical environment of each proton and

carbon atom. The spectrum is complex due to the aromatic protons, but key signals

corresponding to the methylene (-CH₂-) protons of the acetic acid side chain are typically

observed around 3.6-4.0 ppm in ¹H NMR.

Experimental Protocol: Spectroscopic Analysis
UV-Vis: Prepare a dilute solution of diclofenac calcium in the desired solvent (e.g.,

methanol). Scan the solution from 200 to 400 nm using a UV-Vis spectrophotometer, with the
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pure solvent as a blank, to determine the λₘₐₓ.

FTIR: Prepare a potassium bromide (KBr) pellet by intimately mixing a small amount of

diclofenac calcium powder with dry KBr and pressing the mixture into a thin, transparent

disc. Alternatively, use an Attenuated Total Reflectance (ATR) accessory. Acquire the

spectrum over the range of 4000-400 cm⁻¹.

NMR: Dissolve an accurately weighed sample in a suitable deuterated solvent (e.g., DMSO-

d₆, Methanol-d₄). Acquire ¹H and ¹³C NMR spectra using a high-resolution NMR

spectrometer.

Workflow for Spectroscopic Characterization
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Workflow for Spectroscopic Characterization
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Crystallinity and Polymorphism
The solid-state properties of an API, including its crystal form (polymorphism) and degree of

crystallinity, can significantly influence its stability, solubility, and manufacturing properties.

Diclofenac and its various salts are known to exist in multiple polymorphic forms and can also

form hydrates.[4]

X-ray Powder Diffraction (XRPD) is the primary technique used to investigate these properties.

The XRPD pattern provides a unique "fingerprint" for a specific crystalline form. The presence

of sharp, well-defined peaks in the diffractogram indicates a crystalline material, while a broad

halo is characteristic of an amorphous substance.

Experimental Protocol: X-ray Powder Diffraction (XRPD)
Sample Preparation: Gently grind the diclofenac calcium powder to a fine, uniform

consistency. Pack the powder into a sample holder, ensuring a flat, smooth surface.

Instrument Setup: Place the sample holder in an X-ray diffractometer. Use a common

radiation source, such as Cu Kα radiation (λ = 1.5406 Å).

Data Acquisition: Scan the sample over a specific 2θ range (e.g., 5° to 40°) at a defined step

size and scan speed.

Data Analysis: Analyze the resulting diffractogram for the positions (2θ) and relative

intensities of the diffraction peaks. Compare the pattern to reference data to identify the

crystalline form or detect polymorphism.

Conclusion
The comprehensive physicochemical characterization of diclofenac calcium is a fundamental

requirement for its successful development as a pharmaceutical product. Key parameters such

as solubility, pKa, thermal stability, and solid-state form directly impact its performance and

manufacturability. This guide summarizes the critical analytical techniques and provides

benchmark data for diclofenac and its salts. While specific quantitative data for the calcium salt

on properties like melting point and solubility are limited in public literature, the methodologies

and comparative data presented here provide a robust framework for its scientific evaluation. A
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thorough understanding of these properties enables researchers to design stable, effective,

and safe drug formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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